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Compound of Interest

Compound Name: Fmoc-Gly-OH-2-13C,15N

Cat. No.: B12061815

In-Depth Technical Guide: Fmoc-Gly-OH-2-
13C,15N

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and weight
of Fmoc-Gly-OH isotopically labeled with Carbon-13 at the alpha-carbon and Nitrogen-15. This
information is critical for a variety of research applications, including peptide synthesis,
metabolic labeling, and mass spectrometry-based proteomics.

Molecular Structure and Weight

Fmoc-Gly-OH, or N-(9-Fluorenylmethoxycarbonyl)glycine, is a derivative of the amino acid
glycine, where the amino group is protected by a fluorenylmethoxycarbonyl (Fmoc) group.[1][2]
[3] The specific isotopic labeling in Fmoc-Gly-OH-2-13C,15N involves the substitution of the
naturally abundant isotopes with heavier, stable isotopes at defined positions.

The molecular formula for the unlabeled Fmoc-Gly-OH is C17H1sNOa.[1][4] The labeling
introduces one Carbon-13 (3C) atom and one Nitrogen-15 (*>N) atom.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12061815?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Gly-OH
https://www.medchemexpress.com/fmoc-gly-oh.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47627
https://www.benchchem.com/product/b12061815?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Gly-OH
https://www.raybiotech.com/fmoc-gly-oh-331-11508
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula (Unlabeled) C17H15NOa

Molecular Formula (Labeled) C1613CH15°NOa4
Molecular Weight (Unlabeled) 297.31 g/mol

Isotopic Mass of Carbon-13 13.003354835 Da[5]
Isotopic Mass of Nitrogen-15 15.0001088983 Da[6][7]
Calculated Molecular Weight (Labeled) 299.29 g/mol

Calculation of Labeled Molecular Weight:

The molecular weight of the isotopically labeled compound is calculated by summing the
masses of its constituent atoms, taking into account the specific isotopes. The standard atomic
weights for Carbon, Hydrogen, and Oxygen are 12.011 u, 1.008 u, and 15.999 u, respectively.
For the labeled molecule, the mass of one carbon atom is substituted with the mass of 13C, and
the mass of the nitrogen atom is substituted with the mass of *°N.

Molecular Structure Visualization

The following diagram illustrates the molecular structure of Fmoc-Gly-OH-2-13C,15N,
highlighting the positions of the isotopic labels.

Caption: Molecular structure of Fmoc-Gly-OH-2-13C,15N.

Experimental Protocols

The determination of the molecular structure and weight of isotopically labeled compounds like
Fmoc-Gly-OH-2-13C,15N relies on several key experimental techniques.

1. Mass Spectrometry (MS)

¢ Objective: To determine the precise molecular weight of the labeled compound and confirm
the incorporation of the stable isotopes.

e Methodology:
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o A sample of Fmoc-Gly-OH-2-13C,15N is ionized using a suitable technique, such as
Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI).

o The resulting ions are separated based on their mass-to-charge ratio (m/z) in a mass
analyzer (e.g., Time-of-Flight, Quadrupole, or Orbitrap).

o The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o The molecular weight is determined from the peak corresponding to the molecular ion. The
observed molecular weight should correspond to the calculated value for the labeled
compound.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the position of the isotopic labels within the molecule.

e Methodology:
o A solution of the labeled compound is prepared in a suitable deuterated solvent.
o 13C NMR and >N NMR spectra are acquired.

o The chemical shifts and coupling constants in the spectra provide information about the
chemical environment of the labeled atoms, confirming their position at the alpha-carbon
and the amine group, respectively.

Logical Workflow for Characterization

The following diagram outlines the logical workflow for the characterization of Fmoc-Gly-OH-2-
13C,15N.
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Caption: Workflow for the synthesis and characterization of labeled Fmoc-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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